Cas no 50262-77-6 (p-Hexyloxybenzylidene p-Aminophenol)

p-Hexyloxybenzylidene p-Aminophenol Properties

Names and Identifiers

• Phenol,4-[[[4-(hexyloxy)phenyl]methylene]amino]-
• 4-[(4-hexoxyphenyl)methylideneamino]phenol
• P-HEXYLOXYBENZYLIDENE P-AMINOPHENOL
• 4-[(1E)-2-(4-hexyloxyphenyl)-1-azavinyl]phenol
• N-(p-Hexoxy benzylidene)-p-aminophenol
• P-HEXYLOXYBENZYLIDENEP-AMINOPHENOL
• SCHEMBL12416638
• JRNVBZKAQTXOMH-HMMYKYKNSA-N
• FT-0676024
• 4-(((E)-[4-(Hexyloxy)phenyl]methylidene)amino)phenol #
• 50262-77-6
• AKOS025116666
• MFCD00043497
• (E)-4-(4-(hexyloxy)benzylideneamino)phenol
• +Expand

• MDL： MFCD00043497
• InChIKey： JRNVBZKAQTXOMH-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H23NO2/c1-2-3-4-5-14-22-19-12-6-16(7-13-19)15-20-17-8-10-18(21)11-9-17/h6-13,15,21H,2-5,14H2,1H3
• SMILES： CCCCCCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 297.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 297.172878976g/mol
• Heavy Atom Count: 22
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• LogP: 5.10190
• PSA: 41.82000